Cas no 2229187-09-9 (2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• CAS No: 2229187-09-9
• MF: C₆H₁₃N₅O
• MW: 171.200320005417
• CID: 6508774
• PubChem ID: 165611624
• Update Time: 2025-08-03

2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• 2229187-09-9
• EN300-1733354

• Inchi： 1S/C6H13N5O/c7-3-6(4-12)1-2-11-5-8-9-10-11/h5-6,12H,1-4,7H2
• InChI Key： GRTYECNPPBTIQV-UHFFFAOYSA-N
• SMILES： OCC(CN)CCN1C=NN=N1

Computed Properties

• Exact Mass: 171.11201006g/mol
• Monoisotopic Mass: 171.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol

Research Briefing on 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS: 2229187-09-9)

In recent years, the compound 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS: 2229187-09-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis techniques, including nucleophilic substitution and cyclization reactions, to achieve high efficiency. The compound's structural features, particularly the tetrazole ring, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Pharmacological studies have revealed that 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro and in vivo experiments suggest its potential efficacy in treating inflammatory diseases and certain types of cancer. The compound's mechanism of action appears to involve the inhibition of key enzymes and signaling pathways, although further detailed studies are required to elucidate its precise molecular interactions.

Recent advancements in drug delivery systems have also explored the incorporation of 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol into nanoparticle formulations to enhance its therapeutic index. These innovations aim to address challenges related to solubility and targeted delivery, thereby improving the compound's clinical applicability. Early-stage clinical trials are anticipated to begin within the next two years, pending successful completion of preclinical safety assessments.

In conclusion, 2-(aminomethyl)-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol represents a promising avenue for drug development, with its unique chemical structure and demonstrated biological activity. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into viable treatments for patients. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the pharmaceutical industry.